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Abstract
This technical guide provides an in-depth analysis of the spectroscopic data for methyl
chrysanthemate, a key chemical intermediate in the synthesis of pyrethroid insecticides. The

document is intended for researchers, scientists, and professionals in the fields of drug

development, synthetic chemistry, and analytical science. It offers a comprehensive

examination of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data of methyl chrysanthemate, complete with detailed experimental protocols, data

interpretation, and visual aids to facilitate a thorough understanding of its molecular structure

and properties.

Introduction: The Significance of Methyl
Chrysanthemate
Methyl chrysanthemate is the methyl ester of chrysanthemic acid, a component of the natural

insecticides known as pyrethrins, which are found in the flowers of Chrysanthemum

cinerariifolium. Synthetic derivatives of chrysanthemic acid, known as pyrethroids, are widely

used as commercial insecticides due to their high efficacy against insects and low toxicity to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1617508#bc-rfq
https://www.benchchem.com/product/b1617508/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-spectroscopic-data-of-methyl-chrysanthemate
https://www.benchchem.com/product/b1617508/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-spectroscopic-data-of-methyl-chrysanthemate
https://www.benchchem.com/product/b1617508/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-spectroscopic-data-of-methyl-chrysanthemate
https://www.benchchem.com/product/b1617508/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-spectroscopic-data-of-methyl-chrysanthemate
https://www.benchchem.com/product/b1617508/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-spectroscopic-data-of-methyl-chrysanthemate
https://www.benchchem.com/product/b1617508/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-spectroscopic-data-of-methyl-chrysanthemate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


mammals. The precise characterization of methyl chrysanthemate is therefore crucial for

quality control in its synthesis and for the development of new insecticidal agents.

Spectroscopic techniques are the cornerstone of this characterization, providing a detailed

fingerprint of the molecule's structure. This guide will delve into the intricacies of its ¹H NMR,

¹³C NMR, IR, and MS data.

Molecular Structure and Stereochemistry
Methyl chrysanthemate possesses a cyclopropane ring with two chiral centers, leading to the

existence of stereoisomers. The most common commercial form is a mixture of cis and trans

isomers. The numbering of the atoms, as used in this guide for spectral assignments, is

presented below.

Caption: Structure and numbering of methyl chrysanthemate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic

molecules in solution. The analysis of both ¹H and ¹³C NMR spectra provides unambiguous

evidence for the connectivity and stereochemistry of methyl chrysanthemate.

¹H NMR Spectroscopy
The ¹H NMR spectrum of methyl chrysanthemate is complex due to the presence of multiple

stereoisomers and spin-spin coupling between protons. The following table summarizes the

expected chemical shifts, multiplicities, and coupling constants for the major signals. The data

is a composite based on the analysis of closely related pyrethrin esters.[1][2]
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Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

~5.0 d 1H Olefinic H (C6-H)

~3.65 s 3H Methoxy H (C11-H₃)

~2.1 m 1H Cyclopropyl H (C3-H)

~1.7 s 3H
Olefinic methyl H (C8-

H₃ or C9-H₃)

~1.65 s 3H
Olefinic methyl H (C8-

H₃ or C9-H₃)

~1.4 m 1H Cyclopropyl H (C1-H)

~1.25 s 3H
Gem-dimethyl H (C4-

H₃ or C5-H₃)

~1.15 s 3H
Gem-dimethyl H (C4-

H₃ or C5-H₃)

Causality in Proton Chemical Shifts:

The olefinic proton at C6 is significantly downfield due to its position on a double bond.

The methoxy protons are deshielded by the adjacent oxygen atom, resulting in a singlet

around 3.65 ppm.

The cyclopropyl protons at C1 and C3 are in the aliphatic region, with their exact chemical

shifts and coupling patterns being highly dependent on the cis/trans stereochemistry.

The two olefinic methyl groups (C8 and C9) and the two gem-dimethyl groups on the

cyclopropane ring (C4 and C5) often appear as sharp singlets, though they can be slightly

different due to the chiral environment.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. Each

unique carbon atom gives a distinct signal. Due to the lack of symmetry, all 11 carbon atoms in
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methyl chrysanthemate are expected to be chemically distinct, resulting in 11 signals in the

spectrum. The following assignments are based on data from related chrysanthemic acid

derivatives.[3][4]

Chemical Shift (δ) ppm Carbon Assignment

~172 C10 (C=O, Ester)

~135 C7 (Olefinic quat. C)

~125 C6 (Olefinic CH)

~51 C11 (OCH₃)

~32 C1 or C3 (Cyclopropyl CH)

~30 C1 or C3 (Cyclopropyl CH)

~28 C2 (Cyclopropyl quat. C)

~25 C8 or C9 (Olefinic CH₃)

~22 C4 or C5 (gem-dimethyl CH₃)

~18 C8 or C9 (Olefinic CH₃)

~15 C4 or C5 (gem-dimethyl CH₃)

Expert Insights on ¹³C NMR:

The carbonyl carbon of the ester at C10 is the most downfield signal.

The olefinic carbons C6 and C7 are in the 125-135 ppm range.

The methoxy carbon C11 is found around 51 ppm.

The carbons of the cyclopropane ring (C1, C2, C3) and the gem-dimethyl groups (C4, C5)

appear in the upfield region. The chemical shifts of the gem-dimethyl carbons can be

particularly useful in distinguishing between cis and trans isomers. In trans isomers, these

carbons typically appear around 20.2 and 22.5 ppm, while in cis isomers, they are found at

approximately 14.8 and 28.6 ppm.[3]
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Experimental Protocol for NMR Spectroscopy
A self-validating protocol for acquiring high-quality NMR spectra is essential for accurate

structural elucidation.

Sample Preparation:

Weigh approximately 15-20 mg of methyl chrysanthemate into a clean, dry vial.

Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common

choice due to its excellent solvating power for nonpolar to moderately polar compounds and

its single residual solvent peak at 7.26 ppm for ¹H NMR and 77.16 ppm for ¹³C NMR.

Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

Spectrometer: A 400 MHz or higher field spectrometer is recommended for better signal

dispersion.

Pulse Sequence: A standard single-pulse experiment.

Acquisition Parameters:

Spectral width: -2 to 12 ppm

Number of scans: 16-32

Relaxation delay: 2 seconds

Acquisition time: 4 seconds

¹³C NMR Acquisition:

Spectrometer: Same as for ¹H NMR.

Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., zgpg30).
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Acquisition Parameters:

Spectral width: -10 to 220 ppm

Number of scans: 1024 or more to achieve adequate signal-to-noise.

Relaxation delay: 2-5 seconds.

Sample Preparation

Data Acquisition

Data Processing & Analysis

Weigh Methyl
Chrysanthemate

Dissolve in CDCl3
with TMS

Transfer to
NMR Tube

Acquire 1H Spectrum

Acquire 13C Spectrum

Fourier Transform Phase & Baseline
Correction Integration & Peak Picking Spectral Assignment

Click to download full resolution via product page

Caption: Workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule. The IR spectrum of methyl chrysanthemate is characterized by strong

absorptions corresponding to the ester carbonyl group and the carbon-carbon double bond.

The data presented here is based on the spectrum of the closely related ethyl chrysanthemate,

which is expected to have a very similar IR profile.
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Wavenumber (cm⁻¹) Intensity Assignment

~2950-2850 Strong C-H stretching (alkyl)

~1730 Very Strong C=O stretching (ester)

~1650 Medium C=C stretching (alkene)

~1450, ~1380 Medium C-H bending (alkyl)

~1200-1150 Strong C-O stretching (ester)

Trustworthiness of IR Assignments:

The most prominent and diagnostic peak is the ester carbonyl (C=O) stretch at

approximately 1730 cm⁻¹. Its high intensity and characteristic position are unambiguous

indicators of the ester functional group.

The C=C stretch around 1650 cm⁻¹ confirms the presence of the alkene moiety.

The strong C-O stretching bands in the 1200-1150 cm⁻¹ region are also characteristic of the

ester group.

The region below 1500 cm⁻¹ is known as the fingerprint region and contains a complex

pattern of absorptions that are unique to the molecule as a whole.

Experimental Protocol for IR Spectroscopy
Sample Preparation (Neat Liquid Film):

Place a single drop of neat methyl chrysanthemate onto one of a pair of salt plates (e.g.,

NaCl or KBr).

Place the second salt plate on top and gently press to create a thin liquid film between the

plates.

Mount the plates in the spectrometer's sample holder.

Data Acquisition:
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Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer.

Parameters:

Scan range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of scans: 16-32

A background spectrum of the empty salt plates should be acquired and subtracted from

the sample spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity and deduce its structure.

The electron ionization (EI) mass spectrum of methyl chrysanthemate is expected to show a

molecular ion peak (M⁺) at m/z 182, corresponding to its molecular weight.[5][6] The

fragmentation pattern is characterized by several key ions.

m/z Relative Intensity Proposed Fragment

182 Low [M]⁺ (Molecular Ion)

151 Medium [M - OCH₃]⁺

123 High [M - COOCH₃]⁺

107 High
[C₈H₁₁]⁺ (from cleavage of the

cyclopropane ring)

Authoritative Grounding of Fragmentation: The fragmentation of esters is a well-understood

process.[7] The most common fragmentation pathways for methyl chrysanthemate are:

Loss of the methoxy group (-OCH₃): This results in the formation of an acylium ion at m/z

151.
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Loss of the entire methoxycarbonyl group (-COOCH₃): This leads to the fragment at m/z 123.

Cleavage of the cyclopropane ring: This can lead to various rearrangements and the

formation of the stable ion at m/z 107.

[C11H18O2]+.
m/z = 182

[M - OCH3]+
m/z = 151

- .OCH3

[M - COOCH3]+
m/z = 123

- .COOCH3

[C8H11]+
m/z = 107

Rearrangement

Click to download full resolution via product page

Caption: Proposed fragmentation pathway for methyl chrysanthemate in EI-MS.

Experimental Protocol for Mass Spectrometry
Sample Introduction (GC-MS):

Prepare a dilute solution of methyl chrysanthemate (e.g., 1 mg/mL) in a volatile solvent

such as dichloromethane or ethyl acetate.

Inject a small volume (e.g., 1 µL) into a gas chromatograph (GC) coupled to a mass

spectrometer (MS). The GC will separate the compound from any impurities.

Data Acquisition:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 40-300.
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Conclusion
The spectroscopic data presented in this guide provide a comprehensive and self-validating

framework for the identification and characterization of methyl chrysanthemate. The

combined use of NMR, IR, and MS allows for the unambiguous determination of its molecular

structure, functional groups, and molecular weight. The detailed protocols and expert

interpretations provided herein are intended to serve as a valuable resource for scientists and

researchers working with this important chemical compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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